Cas no 2229484-47-1 ({1-(2,6-dimethoxyphenyl)methylcyclopropyl}methanol)

• Product Name: {1-(2,6-dimethoxyphenyl)methylcyclopropyl}methanol
• CAS No: 2229484-47-1
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 6347454
• PubChem ID: 165713520
• Update Time: 2025-10-29

{1-(2,6-dimethoxyphenyl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(2,6-dimethoxyphenyl)methylcyclopropyl}methanol
• EN300-1817607
• 2229484-47-1
• {1-[(2,6-dimethoxyphenyl)methyl]cyclopropyl}methanol

• Inchi： 1S/C13H18O3/c1-15-11-4-3-5-12(16-2)10(11)8-13(9-14)6-7-13/h3-5,14H,6-9H2,1-2H3
• InChI Key： HUXIIVNFORHVNC-UHFFFAOYSA-N
• SMILES： OCC1(CC2C(=CC=CC=2OC)OC)CC1

Computed Properties

• Exact Mass: 222.125594432g/mol
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.7Ų

Additional information on {1-(2,6-dimethoxyphenyl)methylcyclopropyl}methanol

Comprehensive Overview of {1-(2,6-dimethoxyphenyl)methylcyclopropyl}methanol (CAS No. 2229484-47-1)

{1-(2,6-dimethoxyphenyl)methylcyclopropyl}methanol (CAS No. 2229484-47-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This compound belongs to the class of cyclopropylmethanol derivatives, which are known for their versatile applications in drug discovery and material science. The presence of dimethoxyphenyl and cyclopropyl groups in its structure makes it a valuable intermediate for synthesizing bioactive molecules.

One of the most intriguing aspects of {1-(2,6-dimethoxyphenyl)methylcyclopropyl}methanol is its potential role in the development of central nervous system (CNS) therapeutics. Researchers are particularly interested in its ability to modulate neurotransmitter activity, which could lead to breakthroughs in treating neurological disorders. The compound's lipophilic nature and steric hindrance properties also make it a candidate for improving drug delivery systems, a topic of high relevance in modern pharmacology.

In recent years, the demand for high-purity intermediates like {1-(2,6-dimethoxyphenyl)methylcyclopropyl}methanol has surged, driven by advancements in precision medicine and personalized therapies. The compound's CAS No. 2229484-47-1 is frequently searched in scientific databases, reflecting its growing importance in academic and industrial settings. Its synthesis often involves Grignard reactions or reductive amination, techniques that are widely discussed in organic chemistry forums.

From an industrial perspective, {1-(2,6-dimethoxyphenyl)methylcyclopropyl}methanol is valued for its stability under various conditions and compatibility with multiple solvents. These properties make it suitable for large-scale production, aligning with the current trend toward green chemistry and sustainable manufacturing. Companies specializing in fine chemicals often highlight its low environmental impact, a key selling point in today's eco-conscious market.

The compound's molecular weight and logP value are critical parameters for researchers optimizing drug-likeness in early-stage development. These metrics are frequently queried in search engines, underscoring the need for detailed technical data in articles about CAS No. 2229484-47-1. Additionally, its potential as a chiral building block for asymmetric synthesis has sparked interest in the catalysis community, where enantioselective reactions are a hot topic.

Looking ahead, {1-(2,6-dimethoxyphenyl)methylcyclopropyl}methanol is poised to play a pivotal role in emerging fields such as proteolysis-targeting chimeras (PROTACs) and fragment-based drug design. Its structural flexibility allows for diverse modifications, making it a favorite among medicinal chemists exploring allosteric modulators and bioconjugates. As the scientific community continues to unravel its full potential, this compound remains a subject of active investigation and innovation.